Cas no 157594-60-0 ((R)-Di-tert-butyl 2-hydroxysuccinate)

• Product Name: (R)-Di-tert-butyl 2-hydroxysuccinate
• CAS No: 157594-60-0
• MF: C₁₂H₂₂O₅
• MW: 246.300084590912
• MDL: MFCD31382299
• CID: 4610146
• Update Time: 2025-10-29

(R)-Di-tert-butyl 2-hydroxysuccinate Chemical and Physical Properties

Names and Identifiers

• (R)-di-tert-butyl 2-hydroxysuccinate
• (R)-Di-t-butyl 2-hydroxysuccinate
• ditert-butyl (2R)-2-hydroxybutanedioate
• (R)-Di-tert-butyl 2-hydroxysuccinate

• MDL： MFCD31382299
• Inchi： 1S/C12H22O5/c1-11(2,3)16-9(14)7-8(13)10(15)17-12(4,5)6/h8,13H,7H2,1-6H3/t8-/m1/s1
• InChI Key： GINKKVHSVSLTAV-MRVPVSSYSA-N
• SMILES： O(C([C@@H](CC(=O)OC(C)(C)C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.14672380 g/mol
• Monoisotopic Mass: 246.14672380 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.8
• Molecular Weight: 246.30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on (R)-Di-tert-butyl 2-hydroxysuccinate

(R)-Di-tert-butyl 2-hydroxysuccinate and Its Significance in Modern Chemical Biology

The compound with the CAS number 157594-60-0, known as (R)-Di-tert-butyl 2-hydroxysuccinate, represents a fascinating molecule in the realm of chemical biology. This chiral derivative of succinic acid has garnered significant attention due to its unique structural properties and potential applications in pharmaceutical research, enzyme mechanism studies, and synthetic chemistry. The presence of two bulky tert-butyl groups at the alpha positions of the succinate moiety imparts distinct steric and electronic characteristics, making it a valuable tool for modulating biological pathways.

In recent years, the study of stereoselective compounds has become increasingly important in drug development. The (R)-configuration of (R)-Di-tert-butyl 2-hydroxysuccinate offers a precise stereochemical template that can be exploited in the design of enzyme inhibitors or substrates. For instance, researchers have utilized this compound to investigate the catalytic mechanisms of succinyl-CoA synthetase, an enzyme critical in energy metabolism. The bulky substituents not only prevent unwanted side reactions but also provide a scaffold for understanding how enzymes recognize and process chiral substrates.

The versatility of (R)-Di-tert-butyl 2-hydroxysuccinate extends to its role as a building block in organic synthesis. Its hydroxyl group and reactive double bond make it a suitable precursor for constructing more complex molecules. In particular, the compound has been employed in the synthesis of macrocyclic compounds and peptidomimetics, where its chiral center contributes to the overall stereochemistry of the final product. This capability is particularly valuable in medicinal chemistry, where enantiopure compounds are often required for optimal pharmacological activity.

Recent advancements in biocatalysis have highlighted the importance of chiral auxiliaries like (R)-Di-tert-butyl 2-hydroxysuccinate. By serving as a temporary anchor for enzymes during catalytic reactions, this compound enables the asymmetric synthesis of other molecules with high enantioselectivity. Such methods are increasingly favored in industrial settings due to their efficiency and environmental benefits. For example, researchers have demonstrated its use in the asymmetric reduction of ketones, yielding valuable intermediates for drug synthesis with minimal byproduct formation.

The application of computational chemistry has further enhanced our understanding of (R)-Di-tert-butyl 2-hydroxysuccinate. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These simulations have helped predict binding affinities and optimize reaction conditions, thereby accelerating the development of novel bioactive molecules. Such computational approaches are becoming indispensable in modern drug discovery pipelines, where rapid screening and design are essential.

In conclusion, (R)-Di-tert-butyl 2-hydroxysuccinate (CAS no. 157594-60-0) stands out as a multifaceted compound with broad implications in chemical biology and pharmaceutical research. Its unique stereochemical features, synthetic utility, and compatibility with biocatalytic methods make it a cornerstone in the development of innovative therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.